Cas no 2246751-94-8 (N-[2-Chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-methoxyacetamide)

N-[2-Chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-methoxyacetamide structure
2246751-94-8 structure
Product Name:N-[2-Chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-methoxyacetamide
CAS No:2246751-94-8
MF:C15H21BClNO4
MW:325.595543622971
MDL:MFCD32661425
CID:4786690
PubChem ID:145875220
Update Time:2024-11-07

N-[2-Chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-methoxyacetamide
    • N-(2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-2-methoxyacetamide
    • D93705
    • AS-78063
    • 2246751-94-8
    • N-[2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-methoxyacetamide
    • N-[2-Chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-methoxyacetamide
    • MDL: MFCD32661425
    • Inchi: 1S/C15H21BClNO4/c1-14(2)15(3,4)22-16(21-14)10-6-7-11(17)12(8-10)18-13(19)9-20-5/h6-8H,9H2,1-5H3,(H,18,19)
    • InChI Key: CNYMJYUPPPUVSF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1NC(COC)=O

Computed Properties

  • Exact Mass: 325.1252160g/mol
  • Monoisotopic Mass: 325.1252160g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.8

N-[2-Chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-methoxyacetamide Pricemore >>

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